Cas no 3394-05-6 ((3-hydroxyphenyl)thiourea)

(3-Hydroxyphenyl)thiourea is a thiourea derivative characterized by the presence of a hydroxyl group at the meta position of the phenyl ring. This compound is of interest in organic synthesis and coordination chemistry due to its ability to act as a versatile ligand, forming stable complexes with transition metals. The hydroxyl group enhances its solubility in polar solvents and provides a site for further functionalization. Its thiourea moiety offers strong chelating properties, making it useful in catalytic applications and metal ion detection. The compound’s structural features also lend potential utility in pharmaceutical and agrochemical research as a building block for bioactive molecules.
(3-hydroxyphenyl)thiourea structure
(3-hydroxyphenyl)thiourea structure
Product Name:(3-hydroxyphenyl)thiourea
CAS No:3394-05-6
MF:C7H8N2OS
MW:168.216219902039
MDL:MFCD00022167
CID:84730
PubChem ID:2759330
Update Time:2025-10-29

(3-hydroxyphenyl)thiourea Chemical and Physical Properties

Names and Identifiers

    • 3-Hydroxyphenylthiourea
    • 1-(3-Hydroxyphenyl)-2-thiourea
    • F3143-0002
    • N-(3-Hydroxyphenyl)thiourea
    • m-Hydroxyphenylthiourea
    • 3-Hydroxyphenylthiourea; 3-Thioureidophenol; NSC 165665
    • Thiourea, (3-hydroxyphenyl)-
    • SCHEMBL1884582
    • SMR000528691
    • 3-Hydroxy-phenylthioharnstoff
    • BHJYKFUCQNISJA-UHFFFAOYSA-N
    • HMS2885M08
    • 1-(3-hydroxyphenyl)thiourea
    • AKOS001268930
    • VU0510634-1
    • MLS000756348
    • Z199466960
    • D85857
    • MS-11543
    • 1-(m-Hydroxyphenyl)-2-thiourea
    • NSC165665
    • A912363
    • MFCD00022167
    • CHEMBL1529908
    • NSC-165665
    • EN300-832830
    • (3-hydroxyphenyl)thiourea
    • DTXSID10374744
    • FT-0615857
    • 3394-05-6
    • STL294820
    • DB-018517
    • MDL: MFCD00022167
    • Inchi: 1S/C7H8N2OS/c8-7(11)9-5-2-1-3-6(10)4-5/h1-4,10H,(H3,8,9,11)
    • InChI Key: BHJYKFUCQNISJA-UHFFFAOYSA-N
    • SMILES: S=C(N)NC1C=CC=C(C=1)O
    • BRN: 2090372

Computed Properties

  • Exact Mass: 168.03600
  • Monoisotopic Mass: 168.036
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 151
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.8
  • Topological Polar Surface Area: 90.4A^2

Experimental Properties

  • Density: 1.45
  • Melting Point: 178-180°C
  • Boiling Point: 338.6°Cat760mmHg
  • Flash Point: 158.6°C
  • Refractive Index: 1.777
  • PSA: 90.37000
  • LogP: 1.82100

(3-hydroxyphenyl)thiourea Security Information

  • Hazardous Material transportation number:UN 2811
  • Hazard Category Code: 22
  • Safety Instruction: S22-S36/37
  • HazardClass:6.1
  • PackingGroup:III
  • Safety Term:6.1
  • Packing Group:III
  • Risk Phrases:R22

(3-hydroxyphenyl)thiourea Customs Data

  • HS CODE:2930909090
  • Customs Data:

    China Customs Code:

    2930909090

    Overview:

    2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

(3-hydroxyphenyl)thiourea Pricemore >>

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